Cas no 896161-00-5 (3-Pyridinesulfonamide,5-amino-N,N-dimethyl-)

3-Pyridinesulfonamide,5-amino-N,N-dimethyl- structure
896161-00-5 structure
Product Name:3-Pyridinesulfonamide,5-amino-N,N-dimethyl-
CAS No:896161-00-5
MF:C7H11N3O2S
MW:201.246139764786
CID:714890
PubChem ID:20324477
Update Time:2025-04-19

3-Pyridinesulfonamide,5-amino-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinesulfonamide,5-amino-N,N-dimethyl-
    • 3-Pyridinesulfonamide,5-amino-N,N-dimethyl-(9CI)
    • 5-amino-N,N-dimethylpyridine-3-sulfonamide
    • SCHEMBL3064504
    • DTXSID801268578
    • 896161-00-5
    • 5-amino-n,n-dimethyl-3-pyridinesulfonamide
    • Inchi: 1S/C7H11N3O2S/c1-10(2)13(11,12)7-3-6(8)4-9-5-7/h3-5H,8H2,1-2H3
    • InChI Key: YHTQQQUSVZOTGP-UHFFFAOYSA-N
    • SMILES: S(C1C=NC=C(C=1)N)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 201.05719778g/mol
  • Monoisotopic Mass: 201.05719778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.2
  • Topological Polar Surface Area: 84.7Ų
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